Ethyl 1-Methyl-4-benzimidazolecarboxylate

• IUPAC Name: ethyl 1-methylbenzimidazole-4-carboxylate
• InChI: InChI=1S/C11H12N2O2/c1-3-15-11(14)8-5-4-6-9-10(8)12-7-13(9)2/h4-7H,3H2,1-2H3
• InChI Key: QBLJTESTCCSTCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C(=CC=C1)N(C=N2)C
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol

Description

Ethyl 1-Methyl-4-benzimidazolecarboxylate is a chemical compound with the CAS Number: 856840-76-1. It has a molecular weight of 204.23 and its IUPAC name is ethyl 1-methyl-1H-benzo[d]imidazole-4-carboxylate.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C11H12N2O2. The InChI code for this compound is 1S/C11H12N2O2/c1-3-15-11(14)8-5-4-6-9-10(8)12-7-13(9)2/h4-7H,3H2,1-2H3.

Physical And Chemical Properties Analysis

This compound is a white to brown solid.

Scientific Research Applications

Anticancer and Antifilarial Applications

• Ethyl 1-Methyl-4-benzimidazolecarboxylate derivatives have shown potential as antineoplastic and antifilarial agents. Some compounds in this category exhibited significant growth inhibition in L1210 cells, suggesting their use in cancer treatment. They appear to inhibit cell growth by interfering with the mitotic spindle. Furthermore, certain derivatives have demonstrated in vivo antifilarial activity against adult worms of various species in experimentally infected jirds (Ram et al., 1992).
• Novel derivatives of this compound have shown immunomodulatory and anticancer activities. Some compounds significantly inhibited LPS-stimulated NO generation from macrophages and exhibited strong cytotoxicity against colon carcinoma and hepatocellular carcinoma cells (Abdel‐Aziz et al., 2009).

Synthesis and Structural Studies

• This compound has been involved in the synthesis of various benzimidazole derivatives. These compounds have been evaluated for their potential as antihistaminic and antimicrobial agents, highlighting the versatility of this compound in medicinal chemistry (Ozbey et al., 2001).
• The compound has also been used in the synthesis of novel benzothiazole and pyrimidine derivatives, showcasing its utility in the creation of multifunctional molecules with potential antibacterial and antioxidant activities (Bhoi et al., 2016).

Other Applications

• This compound-based compounds have been explored for their potential in separating aromatic hydrocarbons from alkanes, demonstrating the compound's relevance in industrial applications (Arce et al., 2007).
• Additionally, the compound has been used in the development of novel apoptosis-inducing agents for breast cancer, further underscoring its significance in cancer research (Gad et al., 2020).

Safety and Hazards

The safety data sheet (SDS) for Ethyl 1-Methyl-4-benzimidazolecarboxylate provides information on its hazard identification, composition/information on ingredients, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls/personal protection, and physical and chemical properties.